![molecular formula C21H21N3O B2880412 2-(benzotriazol-2-yl)-2-[(E)-3-phenylprop-2-enyl]cyclohexan-1-one CAS No. 516519-69-0](/img/structure/B2880412.png)
2-(benzotriazol-2-yl)-2-[(E)-3-phenylprop-2-enyl]cyclohexan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(benzotriazol-2-yl)-2-[(E)-3-phenylprop-2-enyl]cyclohexan-1-one is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly referred to as BPC, and it has been found to have several applications in various fields, including medicine, biology, and chemistry.
Scientific Research Applications
2-(benzotriazol-2-yl)-2-[(E)-3-phenylprop-2-enyl]cyclohexan-1-one has been found to have several applications in scientific research. One of the most notable applications is in the field of medicine, where it has been found to have potential therapeutic effects. BPC has been studied for its ability to promote tissue repair and regeneration, making it a potential treatment for various injuries and diseases. Additionally, BPC has been found to have anti-inflammatory and antioxidant properties, which could make it a useful treatment for various inflammatory conditions.
Mechanism of Action
The mechanism of action of 2-(benzotriazol-2-yl)-2-[(E)-3-phenylprop-2-enyl]cyclohexan-1-one is not yet fully understood. However, studies have suggested that BPC may work by promoting the production of growth factors, which play a crucial role in tissue repair and regeneration. Additionally, BPC has been found to have anti-inflammatory and antioxidant properties, which could also contribute to its therapeutic effects.
Biochemical and Physiological Effects
Studies have shown that 2-(benzotriazol-2-yl)-2-[(E)-3-phenylprop-2-enyl]cyclohexan-1-one has several biochemical and physiological effects. BPC has been found to promote the production of growth factors, such as insulin-like growth factor 1 (IGF-1) and transforming growth factor beta (TGF-β), which play a crucial role in tissue repair and regeneration. Additionally, BPC has been found to have anti-inflammatory and antioxidant properties, which could make it a useful treatment for various inflammatory conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(benzotriazol-2-yl)-2-[(E)-3-phenylprop-2-enyl]cyclohexan-1-one in lab experiments is its potential therapeutic effects. BPC has been found to promote tissue repair and regeneration, making it a potential treatment for various injuries and diseases. Additionally, BPC has been found to have anti-inflammatory and antioxidant properties, which could make it a useful treatment for various inflammatory conditions. However, one of the limitations of using BPC in lab experiments is its limited solubility in water, which could make it challenging to work with in some experiments.
Future Directions
There are several potential future directions for research on 2-(benzotriazol-2-yl)-2-[(E)-3-phenylprop-2-enyl]cyclohexan-1-one. One area of research could focus on exploring the mechanism of action of BPC in more detail. Additionally, further research could be conducted to investigate the potential therapeutic effects of BPC in various diseases and conditions. Finally, research could be conducted to develop new synthesis methods for BPC that could make it easier to work with in lab experiments.
Conclusion
In conclusion, 2-(benzotriazol-2-yl)-2-[(E)-3-phenylprop-2-enyl]cyclohexan-1-one is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound has several potential applications in various fields, including medicine, biology, and chemistry. While the mechanism of action of BPC is not yet fully understood, studies have suggested that it may work by promoting tissue repair and regeneration and has anti-inflammatory and antioxidant properties. Future research could focus on exploring the potential therapeutic effects of BPC further and developing new synthesis methods that could make it easier to work with in lab experiments.
Synthesis Methods
The synthesis of 2-(benzotriazol-2-yl)-2-[(E)-3-phenylprop-2-enyl]cyclohexan-1-one involves a multi-step process that requires several reagents and solvents. One of the most common methods used to synthesize this compound is the reaction between benzotriazole and 3-phenylprop-2-enal in the presence of cyclohexanone. The reaction is usually carried out under reflux conditions, and the resulting product is purified using various methods, including column chromatography and recrystallization.
properties
IUPAC Name |
2-(benzotriazol-2-yl)-2-[(E)-3-phenylprop-2-enyl]cyclohexan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O/c25-20-14-6-7-15-21(20,16-8-11-17-9-2-1-3-10-17)24-22-18-12-4-5-13-19(18)23-24/h1-5,8-13H,6-7,14-16H2/b11-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQEYIOLAVACVOR-DHZHZOJOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(=O)C1)(CC=CC2=CC=CC=C2)N3N=C4C=CC=CC4=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(C(=O)C1)(C/C=C/C2=CC=CC=C2)N3N=C4C=CC=CC4=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2H-1,2,3-Benzotriazol-2-yl)-2-[(2E)-3-phenylprop-2-en-1-yl]cyclohexan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.